N'-(2-chloroacetyl)-2-methylbenzohydrazide

• IUPAC Name: N'-(2-chloroacetyl)-2-methylbenzohydrazide
• InChI: InChI=1S/C10H11ClN2O2/c1-7-4-2-3-5-8(7)10(15)13-12-9(14)6-11/h2-5H,6H2,1H3,(H,12,14)(H,13,15)
• InChI Key: ZZYGYDQDLFXIDV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NNC(=O)CCl
• Molecular Formula: C10H11ClN2O2
• Molecular Weight: 226.66 g/mol

Description

N'-(2-chloroacetyl)-2-methylbenzohydrazide, also known as CAMB, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is synthesized through a specific method and has been studied extensively for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of N'-(2-chloroacetyl)-2-methylbenzohydrazide is not fully understood, but it is believed to be related to its ability to form covalent bonds with proteins. It has been shown to selectively inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of acetylcholine in the nervous system.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to have anti-inflammatory, antioxidant, and antitumor properties. Additionally, it has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

N'-(2-chloroacetyl)-2-methylbenzohydrazide has several advantages for use in lab experiments. It is relatively easy to synthesize and is readily available. Additionally, it has been shown to have low toxicity, making it safe for use in various experiments. However, one limitation of this compound is that it is not very soluble in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research involving N'-(2-chloroacetyl)-2-methylbenzohydrazide. One area of interest is its use in the development of new drugs for the treatment of various diseases. Additionally, this compound may be useful in the development of new diagnostic tools for the detection of certain diseases. Further research is also needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Conclusion:
In conclusion, this compound, or this compound, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. It is synthesized through a specific method and has been studied extensively for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments. There are several potential future directions for research involving this compound, and further studies are needed to fully understand its potential applications.

Synthesis Methods

N'-(2-chloroacetyl)-2-methylbenzohydrazide can be synthesized through a reaction between 2-methylbenzohydrazide and 2-chloroacetyl chloride in the presence of a base such as triethylamine. The reaction results in the formation of this compound, which is a white crystalline solid with a melting point of 184-186°C.

Scientific Research Applications

N'-(2-chloroacetyl)-2-methylbenzohydrazide has been extensively studied for its potential applications in scientific research. One of the main areas of interest is its use as a reagent in the synthesis of various compounds. This compound has been used as a key intermediate in the synthesis of various heterocyclic compounds, such as pyrazoles, pyrimidines, and pyridazines.